![molecular formula C11H14N2 B3051793 3-[(2,5-Dimethylphenyl)amino]propanenitrile CAS No. 36072-16-9](/img/structure/B3051793.png)
3-[(2,5-Dimethylphenyl)amino]propanenitrile
Overview
Description
“3-[(2,5-Dimethylphenyl)amino]propanenitrile” is a chemical compound with the molecular formula C11H14N2 . It is used in scientific research, particularly in proteomics .
Molecular Structure Analysis
The molecular structure of “3-[(2,5-Dimethylphenyl)amino]propanenitrile” consists of 11 carbon atoms, 14 hydrogen atoms, and 2 nitrogen atoms . The exact structure would be best visualized using a molecular modeling software or resource.Physical And Chemical Properties Analysis
“3-[(2,5-Dimethylphenyl)amino]propanenitrile” has a molecular weight of 174.242 . Other physical and chemical properties like melting point, boiling point, and density might be available in specialized chemical databases .Scientific Research Applications
Proteomics Research
“3-[(2,5-Dimethylphenyl)amino]propanenitrile” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, interactions, and functions.
Drug Development
This compound could potentially be used in drug development. The process of drug development involves the design and synthesis of new chemical entities, as well as the study of their effects on biological systems.
Organic Synthesis
“3-[(2,5-Dimethylphenyl)amino]propanenitrile” can be used in organic synthesis. Organic synthesis is a method of preparation of organic compounds. It is a science based on the study of the structures, properties, composition, reactions, and preparation (by synthesis or by other means) of carbon-containing compounds.
Material Science
This compound finds applications in material science. Material science involves the discovery and design of new materials. Research in material science is often used in applications like semiconductor manufacturing, developing new materials for improved battery performance, or creating new metal alloys.
Innovation and Advancement in Various Fields
The unique properties of “3-[(2,5-Dimethylphenyl)amino]propanenitrile” drive innovation and advancement in various fields. This could include the development of new methodologies, techniques, or applications in fields ranging from medicine to engineering.
Biochemical Research
Given its molecular structure, “3-[(2,5-Dimethylphenyl)amino]propanenitrile” could be used in biochemical research . This could involve studying the chemical processes and substances which occur within living organisms.
Safety and Hazards
properties
IUPAC Name |
3-(2,5-dimethylanilino)propanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-9-4-5-10(2)11(8-9)13-7-3-6-12/h4-5,8,13H,3,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNMWBFBRYBSXJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NCCC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10368582 |
Source
|
| Record name | 3-[(2,5-dimethylphenyl)amino]propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10368582 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2,5-Dimethylphenyl)amino]propanenitrile | |
CAS RN |
36072-16-9 |
Source
|
| Record name | 3-[(2,5-dimethylphenyl)amino]propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10368582 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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